Cas no 1193390-47-4 (3-(5-Chloro-2-methoxyphenyl)aminopropanoic Acid Hydrochloride)

• Product Name: 3-(5-Chloro-2-methoxyphenyl)aminopropanoic Acid Hydrochloride
• CAS No: 1193390-47-4
• MF: C₁₀H₁₃Cl₂NO₃
• MW: 266.121121168137
• CID: 4576787
• Update Time: 2025-06-07

3-(5-Chloro-2-methoxyphenyl)aminopropanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(5-chloro-2-methoxyphenyl)amino]propanoic acid hydrochloride
• 3-(5-Chloro-2-methoxyphenyl)aminopropanoic Acid Hydrochloride

• Inchi： 1S/C10H12ClNO3.ClH/c1-15-9-3-2-7(11)6-8(9)12-5-4-10(13)14;/h2-3,6,12H,4-5H2,1H3,(H,13,14);1H
• InChI Key： PKBGSQVPUGCOAH-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)C=CC=1OC)CCC(=O)O.Cl

Additional information on 3-(5-Chloro-2-methoxyphenyl)aminopropanoic Acid Hydrochloride

3-(5-Chloro-2-Methoxyphenyl)Aminopropanoic Acid Hydrochloride: A Comprehensive Overview

3-(5-Chloro-2-methoxyphenyl)aminopropanoic acid hydrochloride, with the CAS number 1193390-47-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoic acid backbone with a hydrochloride counterion and a substituted phenyl group, making it a versatile compound for various chemical and biological studies.

The synthesis of 3-(5-chloro-2-methoxyphenyl)aminopropanoic acid hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, aromatic substitution, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in preclinical studies. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most promising aspects of this compound is its role as an intermediate in the synthesis of bioactive agents. Studies have shown that derivatives of 3-(5-chloro-2-methoxyphenyl)aminopropanoic acid hydrochloride exhibit potent activity against several disease models, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, making it a valuable tool in anticancer drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The unique electronic properties of the phenyl group and the propanoic acid backbone make it an interesting candidate for the development of novel materials with tailored functionalities. Researchers have explored its use in the synthesis of advanced polymers and nanomaterials, which could find applications in electronics and energy storage.

The structural versatility of 3-(5-chloro-2-methoxyphenyl)aminopropanoic acid hydrochloride also makes it an excellent substrate for exploring enzyme-catalyzed transformations. Recent studies have demonstrated its utility in asymmetric catalysis, where it serves as a chiral building block for the synthesis of enantiomerically enriched compounds. This has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

From a regulatory standpoint, the compound has been classified as non-hazardous under standard conditions, making it suitable for handling in research laboratories without special precautions. Its stability under various environmental conditions further enhances its suitability for large-scale production and use in industrial applications.

In conclusion, 3-(5-chloro-2-methoxyphenyl)aminopropanoic acid hydrochloride (CAS No: 1193390-47-4) is a multifaceted compound with diverse applications across multiple disciplines. Its structural properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.